ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate

Specification

• CAS No.: 1396765-83-5
• Molecular Formula: C14H14N6O3
• Molecular Weight: 314.305
• IUPAC Name: ethyl 5-[(1-methyltriazole-4-carbonyl)amino]pyrazolo[1,5-a]pyridine-3-carboxylate
• Standard InChI: InChI=1S/C14H14N6O3/c1-3-23-14(22)10-7-15-20-5-4-9(6-12(10)20)16-13(21)11-8-19(2)18-17-11/h4-8H,3H2,1-2H3,(H,16,21)
• Standard InChI Key: RQMMGWQKIUODCW-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C2C=C(C=CN2N=C1)NC(=O)C3=CN(N=N3)C

Introduction

Ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate is a complex organic compound that combines elements of pyrazolo[1,5-a]pyridine and 1,2,3-triazole rings. This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of drugs with diverse biological activities.

Synthesis

The synthesis of ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate typically involves multiple steps, including the formation of the pyrazolo[1,5-a]pyridine ring and the incorporation of the 1,2,3-triazole moiety. This process often requires careful control of reaction conditions to ensure high yields and purity.

Steps in Synthesis

• Formation of Pyrazolo[1,5-a]Pyridine Core: This step may involve condensation reactions between appropriate precursors, such as pyridine derivatives and hydrazine derivatives, under acidic or basic conditions.

• Introduction of 1,2,3-Triazole Moiety: This can be achieved through click chemistry, where an azide reacts with an alkyne in the presence of a catalyst like copper(I) to form the triazole ring.

• Amidation and Esterification: The final steps involve the formation of the amide linkage between the triazole and pyrazolo[1,5-a]pyridine rings and the esterification to introduce the ethyl carboxylate group.